Cas no 1216248-86-0 (2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol)

• Product Name: 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol
• CAS No: 1216248-86-0
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5784223
• PubChem ID: 60712125
• Update Time: 2025-05-26

2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• CCG-358642
• AKOS009117639
• 2-(1,2,3,4-tetrahydroquinolin-1-yl)cyclopentan-1-ol
• 2-(3,4-dihydro-2H-quinolin-1-yl)cyclopentan-1-ol
• F6545-3218
• 1216248-86-0
• Cyclopentanol, 2-(3,4-dihydro-1(2H)-quinolinyl)-
• 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol

• Inchi： 1S/C14H19NO/c16-14-9-3-8-13(14)15-10-4-6-11-5-1-2-7-12(11)15/h1-2,5,7,13-14,16H,3-4,6,8-10H2
• InChI Key： QUKWNFUUTBVFCD-UHFFFAOYSA-N
• SMILES： OC1CCCC1N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.164±0.06 g/cm3(Predicted)
• Boiling Point: 380.4±35.0 °C(Predicted)
• pka: 14.65±0.40(Predicted)

Additional information on 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol

2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol: A Comprehensive Overview

2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol, also known by its CAS number 1216248-86-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a tetrahydroquinoline moiety with a cyclopentanol group, making it a unique compound with potential applications in drug discovery and chemical synthesis. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, stability, and potential biological activities.

The tetrahydroquinoline core of this compound is a well-known structural motif in natural products and synthetic compounds. Its presence in 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol contributes to the molecule's versatility. The cyclopentanol group adds hydroxyl functionality, which can influence the compound's solubility, reactivity, and interactions with biological systems. Researchers have explored the synthesis of this compound through various routes, including palladium-catalyzed coupling reactions and enantioselective reductions. These methods have improved the efficiency and scalability of its production.

Recent studies have focused on the pharmacological properties of 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol. In vitro assays have revealed its potential as a modulator of key enzymes and receptors involved in neurological disorders. For instance, its ability to interact with GABA receptors has been investigated as a potential avenue for treating anxiety and sleep disorders. Additionally, computational docking studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting COX enzymes.

The stereochemistry of 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol plays a crucial role in its biological activity. Enantiomeric forms of this compound have been synthesized to study their differential effects on cellular pathways. These findings underscore the importance of chirality in drug design and highlight the need for further research into enantioselective synthesis techniques.

In terms of applications, 2-(1,2,3,4-Tetrahydroquinolin-1-yl)cyclopentan-1-ol has shown promise as a lead compound for developing novel therapeutics. Its structural flexibility allows for further functionalization to enhance bioavailability and target specificity. Researchers are also exploring its use as a building block in the synthesis of more complex molecules with diverse pharmacological profiles.

The development of green chemistry approaches has significantly impacted the synthesis of this compound. By utilizing renewable feedstocks and catalytic systems that minimize waste generation, chemists are working towards more sustainable methods for producing 2-(1,2,3,4-Tetrahydroquinolin-1-yL)cyclopentan-Ol. These efforts align with global initiatives to promote environmentally friendly chemical processes.

In conclusion, 2-(1 , 2 , 3 , 4 -Tetrahydro quinoline - 7 - yl ) cyclo pentane - 7 - ol strong > represents an exciting area of research at the intersection of organic chemistry and pharmacology . With ongoing advancements in synthetic techniques , computational modeling , and biological testing , this compound holds great potential for contributing to the development of innovative therapeutic agents . As research continues to unfold , it is likely that new insights into its properties will further enhance our understanding of its role in chemical science .